Cas no 43029-19-2 (3-amino-1,2-dihydropyrazin-2-one)

• Product Name: 3-amino-1,2-dihydropyrazin-2-one
• CAS No: 43029-19-2
• MF: C₄H₅N₃O
• MW: 111.101999998093
• MDL: MFCD09754023
• CID: 333565
• PubChem ID: 319470
• Update Time: 2025-08-03

3-amino-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-hydroxypyrazine
• 3-Aminopyrazin-2(1H)-one
• 2(1H)-Pyrazinone,3-amino-
• 3-amino-1H-pyrazin-2-one
• 3-amino-2(1H)-Pyrazinone
• 3-Aminopyrazin-2(3H)-one
• 3-aminopyrazin-2-ol
• 3-Amino-2-pyrazinol
• aminopyrazinone
• NSC263764
• 3-amino-2-hydroxypyrazine
• BCP23242
• CA0086
• CM10654
• AB51505
• SY021602
• AB0024896
• ST2410479
• W6256
• AM20070354
• A23258
• 3-amino-1,2-dihydropyrazin-2-one
• MFCD09754023
• DTXSID50312867
• AC-907/30002023
• Z3225902419
• AKOS006279265
• 2-Amino-3-hydroxypyrazine, 95%
• AS-30735
• MFCD01646052
• AKOS005207101
• SCHEMBL392829
• EN300-4274973
• FT-0646221
• CS-W019050
• 43029-19-2
• NSC-263764
• DB-070388
• 2-Amino-3-hydroxypyrazine;

• MDL： MFCD09754023
• Inchi： 1S/C4H5N3O/c5-3-4(8)7-2-1-6-3/h1-2H,(H2,5,6)(H,7,8)
• InChI Key： KQLHRXQKORXSTC-UHFFFAOYSA-N
• SMILES： O=C1C(N)=NC=CN1

Computed Properties

• Exact Mass: 111.04300
• Monoisotopic Mass: 111.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5
• XLogP3: -1.3

Experimental Properties

• Density: 1.55
• Melting Point: 300-301 ºC
• Boiling Point: 538.9°C at 760 mmHg
• PSA: 72.03000
• LogP: 0.34560

3-amino-1,2-dihydropyrazin-2-one Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines